7-Hydroxy-5-methoxy-2,2-dimethyl-4-oxochroman-6-carbaldehyde

• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 7-hydroxy-5-methoxy-2,2-dimethyl-4-oxo-3H-chromene-6-carbaldehyde
• InChI: InChI=1S/C13H14O5/c1-13(2)5-9(16)11-10(18-13)4-8(15)7(6-14)12(11)17-3/h4,6,15H,5H2,1-3H3
• InChI Key: HIQAIXJFMBEZDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(O1)C=C(C(=C2OC)C=O)O)C

Description

7-Hydroxy-5-methoxy-2,2-dimethyl-4-oxochroman-6-carbaldehyde is a useful research compound. Its molecular formula is C13H14O5 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg (2.03 mmol) of 4-methoxy-7,7-dimethyl-6,7-dihydro-5H-furo[3,2-g]chromen-5-one (Example 1A) and 666 mg (2.54 mmol) of triphenylphosphine are initially charged, and 50 ml of dichloromethane are added. The mixture is cooled to −78° C., and ozone is then introduced for about 5 min. Once the color of the solution has turned to blue, excess ozone is flushed out with oxygen. The solution is stirred for another two hours and slowly warmed to room temperature. The mixture is concentrated and the residue that remains is purified on a silica gel column (mobile phase: cyclohexane/ethyl acetate 5:1) This gives 370 mg (72% of theory) of the title compound.